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Compound of Interest

Compound Name: 3,3-Dichloropentane

Cat. No.: B14706301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,3-Dichloropentane, including its

chemical identifiers, physicochemical properties, a representative synthesis protocol, and

safety information. This document is intended to serve as a valuable resource for professionals

in the fields of chemical research and drug development.

Chemical Identifiers and Properties
3,3-Dichloropentane is a geminal dihalide, a class of organic compounds that are valuable

intermediates in organic synthesis. The following tables summarize its key identifiers and

physicochemical properties.

Table 1: Chemical Identifiers for 3,3-Dichloropentane[1]
[2]
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Identifier Value

CAS Number 21571-91-5

IUPAC Name 3,3-dichloropentane

Molecular Formula C5H10Cl2

SMILES CCC(CC)(Cl)Cl

InChI
InChI=1S/C5H10Cl2/c1-3-5(6,7)4-2/h3-4H2,1-

2H3

InChIKey MOUDFOLIRVUWKC-UHFFFAOYSA-N

Table 2: Physicochemical Properties of 3,3-
Dichloropentane

Property Value Source

Molecular Weight 141.04 g/mol [1]

Density 1.049 g/cm³ (estimate) [2]

Boiling Point 130.85 °C [2]

Melting Point -75.05 °C (estimate) [2]

Refractive Index 1.4400 [2]

Kovats Retention Index (polar

column)
1074 [3]

Kovats Retention Index (non-

polar column)
857 [4]

Synthesis of 3,3-Dichloropentane
The primary method for the synthesis of 3,3-Dichloropentane is the reaction of 3-pentanone

with a chlorinating agent such as phosphorus pentachloride (PCl5). This reaction results in the

formation of a geminal dichloride by replacing the carbonyl oxygen with two chlorine atoms.[5]

[6]
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3-Pentanone
(C5H10O) + PCl5 3,3-Dichloropentane

(C5H10Cl2)
Reaction + POCl3

Click to download full resolution via product page

Caption: Synthesis of 3,3-Dichloropentane from 3-Pentanone.

Representative Experimental Protocol
While a specific, detailed experimental protocol for the synthesis of 3,3-Dichloropentane is not

readily available in the cited literature, a representative procedure can be outlined based on the

general reaction of ketones with phosphorus pentachloride.[7][8]

Materials:

3-Pentanone

Phosphorus pentachloride (PCl5)

Anhydrous diethyl ether or other suitable inert solvent

Ice bath

Round-bottom flask with a reflux condenser and a dropping funnel

Separatory funnel

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Rotary evaporator

Distillation apparatus

Procedure:
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Reaction Setup: In a dry round-bottom flask equipped with a stirrer, reflux condenser, and a

dropping funnel, place a solution of 3-pentanone in an anhydrous inert solvent like diethyl

ether. The apparatus should be protected from atmospheric moisture.

Addition of PCl5: Cool the flask in an ice bath. Slowly add phosphorus pentachloride to the

stirred solution of 3-pentanone. The addition should be done portion-wise or as a solution in

the same solvent to control the exothermic reaction.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then gently reflux for a period of time to ensure the reaction goes to

completion. The progress of the reaction can be monitored by thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, cool the mixture and carefully pour it over crushed

ice to decompose the excess PCl5 and the byproduct phosphoryl chloride (POCl3).

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash

it sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining

acid), and finally with brine.

Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent like

magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the solvent

under reduced pressure using a rotary evaporator.

Purification: The crude 3,3-Dichloropentane can be purified by fractional distillation under

reduced pressure.

Spectroscopic Data
While readily available spectra for 3,3-Dichloropentane are limited, the expected NMR data

can be predicted based on its structure. The NIST WebBook indicates the availability of mass

spectrometry and gas chromatography data.[3][4]

¹H NMR: The proton NMR spectrum of 3,3-Dichloropentane is expected to be simple due to

the molecule's symmetry. It should exhibit a triplet corresponding to the two methyl (CH₃)

groups and a quartet for the two methylene (CH₂) groups.
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¹³C NMR: The carbon NMR spectrum is also expected to be simple, showing signals for the

methyl carbons, the methylene carbons, and the quaternary carbon bonded to the two

chlorine atoms.

Mass Spectrometry: Data is available through the NIST Mass Spectrometry Data Center.[1]

Safety and Handling
3,3-Dichloropentane is a chlorinated hydrocarbon and should be handled with appropriate

safety precautions.

Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin,

eyes, and clothing. Avoid inhalation of vapors.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side shields, and a lab coat.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Logical Relationship of Identifiers
The various chemical identifiers for 3,3-Dichloropentane are interconnected and provide

different ways to describe the same molecule.
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Caption: Interrelationship of 3,3-Dichloropentane Identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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